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Compound of Interest

Compound Name: N-Methylpentylamine

Cat. No.: B1582414

For the attention of researchers, scientists, and drug development professionals, this document
outlines the essential procedures for the safe and compliant disposal of N-Methylpentylamine.
Adherence to these guidelines is critical to ensure personnel safety and environmental
protection. N-Methylpentylamine is a hazardous chemical requiring careful handling
throughout its lifecycle, including disposal.

Immediate Safety and Hazard Information

N-Methylpentylamine is a highly flammable, corrosive, and toxic substance.[1][2] In case of
exposure, immediate action is required. If the substance comes into contact with skin or hair,
immediately remove all contaminated clothing and rinse the affected area with water.[3] For eye
contact, rinse cautiously with water for several minutes, removing contact lenses if present and
easy to do, and continue rinsing.[3] In either case, immediately call a poison center or
physician.[3]

Key Hazards:

o Flammability: Highly flammable liquid and vapor.[1] Keep away from heat, sparks, open
flames, and hot surfaces.[3] Take precautionary measures against static discharge.[2]

» Toxicity: Toxic if swallowed.[1][2]

o Corrosivity: Causes severe skin burns and eye damage.[1][2]
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Appropriate Personal Protective Equipment (PPE) must be worn when handling N-
Methylpentylamine. This includes, but is not limited to, a face shield, chemical-resistant
gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated area or
under a chemical fume hood.[4]

Physicochemical Data for N-Methylpentylamine

The following table summarizes key quantitative data for N-Methylpentylamine, essential for
its proper handling and storage.

Property Value

Molecular Formula CeHisN

Molecular Weight 101.19 g/mol

Appearance Colorless liquid

Boiling Point 116-118 °C

Flash Point 12.77 °C (55.0 °F) - closed cup
Density 0.738 g/mL at 25 °C

CAS Number 25419-06-1

Data sourced from multiple safety data sheets.[1][3][5]

Standard Operating Procedure for Disposal

The disposal of N-Methylpentylamine must be handled as hazardous waste. Under no
circumstances should it be disposed of down the drain or in regular trash.[2][5][6]

Experimental Protocol for Waste Segregation and
Collection

 |dentify and Segregate: Classify N-Methylpentylamine waste separately from other
chemical waste streams to prevent hazardous reactions.[6]
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o Select Appropriate Container: Use a designated, sealable, and airtight waste container
compatible with amines.[7] The container should be clearly labeled as "Hazardous Waste: N-
Methylpentylamine" and include appropriate hazard symbols (flammable, corrosive, toxic).

o Storage of Waste Container: Store the waste container in a cool, dry, and well-ventilated
area, away from sources of ignition and incompatible materials such as acids and oxidizing
agents.[3][6] The storage location should be a designated hazardous waste accumulation
area.

» Collection: Arrange for collection by a licensed professional waste disposal service.[3]
Chemical waste generators are responsible for consulting local, regional, and national
hazardous waste regulations to ensure full compliance.[4]

Spill Response Protocol

In the event of a spill, the following steps should be taken:

e Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[3]

o Control Ignition Sources: Remove all sources of ignition from the area.[3][4]

e Containment: Contain the spill using an inert, dry absorbent material (e.g., vermiculite, sand,
or earth).

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealed container for disposal as hazardous waste.[7]

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: All personnel involved in the cleanup must wear appropriate PPE,
including respiratory protection.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of N-
Methylpentylamine.
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Start: N-Methylpentylamine Waste Generation

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate Amine Waste
from other chemical streams

Is the container compatible and properly labeled?

Obtain and label a
compatible waste container

Transfer waste to a designated,
sealed, and labeled container

Store container in a cool, dry,

well-ventilated, and designated area

Arrange for pickup by a
licensed hazardous waste disposal service

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-Methylpentylamine waste.
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Regulatory Compliance

Disposal of N-Methylpentylamine is governed by stringent regulations. In the United States,
the primary legislation is the Resource Conservation and Recovery Act (RCRA), which is
enforced by the Environmental Protection Agency (EPA).[8] The specific regulations for
hazardous waste management are detailed in Title 40 of the Code of Federal Regulations
(CFR), parts 260-273.[9] It is imperative that all personnel handling this substance are familiar
with both federal and any applicable state or local regulations to ensure compliant disposal.
Chemical waste generators hold the responsibility for the proper classification and disposal of
the waste they produce.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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